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Compound of Interest

Compound Name: Ceftolozane Sulfate

Cat. No.: B606592

Head-to-Head Comparison: Ceftolozane Sulfate
vs. Piperacillin/Tazobactam

In the landscape of advanced antibacterial agents, ceftolozane/tazobactam and
piperacillin/tazobactam stand out as crucial options for treating complex infections, particularly
those caused by Gram-negative bacteria. This guide provides a detailed, data-driven
comparison of these two combination therapies, offering valuable insights for researchers,
scientists, and drug development professionals.

Mechanism of Action

Both ceftolozane/tazobactam and piperacillin/tazobactam are combination drugs consisting of a
B-lactam antibiotic and a B-lactamase inhibitor.

Ceftolozane, a novel cephalosporin, inhibits the synthesis of bacterial cell walls by binding to
essential penicillin-binding proteins (PBPs).[1][2] Its chemical structure is similar to ceftazidime
but includes a modified side-chain that enhances its activity against Pseudomonas aeruginosa.
[3] Ceftolozane demonstrates a high affinity for PBPs in P. aeruginosa, Escherichia coli, and
other enteric bacteria.[4] The addition of tazobactam, a B-lactamase inhibitor, protects
ceftolozane from degradation by many class A and some class C [3-lactamases, thereby
broadening its spectrum of activity.[1][2]
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Piperacillin is an extended-spectrum penicillin that also works by inhibiting bacterial cell wall

synthesis.[5][6][7] Tazobactam is combined with piperacillin to inhibit the activity of B-lactamase

enzymes produced by bacteria, which would otherwise inactivate the piperacillin.[5][6][7]
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Diagram 1: Mechanism of Action Comparison

Activity

The in vitro activity of ceftolozane/tazobactam is notably potent against P. aeruginosa, including

strains resistant to other B-lactams.[3][8] The addition of tazobactam extends its spectrum to
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include most extended-spectrum B-lactamase (ESBL)-producing Enterobacteriaceae.[1][3]

Piperacillin/tazobactam has a broad spectrum of activity against many Gram-positive and
Gram-negative bacteria, including P. aeruginosa.[9] However, its effectiveness against ESBL-
producing organisms can be variable.[10]

. Ceftolozane/Tazobactam Piperacillin/Tazobactam

Organism
MIC90 (pg/mL) MIC90 (pg/mL)

Pseudomonas aeruginosa 2[8] 64[8]
Escherichia coli (ESBL-

_ 4[11] >64
producing)
Klebsiella pneumoniae (ESBL-

. >32[11] >64
producing)
Enterobacteriaceae (overall) 4[12] 64

Table 1: Comparative In Vitro Activity (MIC90)

Clinical Efficacy
Complicated Urinary Tract Infections (cUTI)

The ASPECT-cUTI trial, a randomized, double-blind, phase 3 study, compared the efficacy of
ceftolozane/tazobactam to levofloxacin for the treatment of cUTI. In a meta-analysis comparing
ceftolozane/tazobactam to piperacillin/tazobactam for cUTI, ceftolozane/tazobactam
demonstrated superior clinical and microbiological cure rates.[13][14]

Outcome Ceftolozane/Tazobactam Piperacillin/Tazobactam

Clinical Cure Rate 92% (95% CI, 90-94%)[13][14]  78% (95% ClI, 74-82%)[13][14]

Microbiological Eradication 63% (95% CI, 58.77-65.2%)
83% (95% Cl, 81-88%)[13][14]

Rate [13][14]

Table 2: Clinical Outcomes in Complicated Urinary Tract Infections
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A retrospective study comparing empiric therapy with ceftolozane/tazobactam versus
piperacillin/tazobactam for UTIs found no significant difference in short-term clinical effective
rates (80.8% vs. 87.2%, respectively) or long-term nonrecurrence rates (95.1% vs. 89.7%,
respectively).[15]

Complicated Intra-abdominal Infections (clAl)

The ASPECT-clAI trial, a prospective, randomized, double-blind, phase 3 trial, evaluated
ceftolozane/tazobactam plus metronidazole versus meropenem for the treatment of clAl.[16]
[17] While a direct head-to-head trial with piperacillin/ftazobactam was not found in the initial
search, a cost-effectiveness study modeled the outcomes of empiric therapy with
ceftolozane/tazobactam plus metronidazole versus piperacillin/tazobactam.[18][19] The model
predicted that ceftolozane/tazobactam would be a more appropriate empiric therapy based on
susceptibility data.[19]

In a subgroup analysis of the ASPECT-cIAI trial focusing on infections involving P. aeruginosa,
ceftolozane/tazobactam plus metronidazole demonstrated a clinical cure rate of 100% (26/26)
compared to 93.1% (27/29) for meropenem.[8]

Experimental Protocols
ASPECT-cUTI Trial Methodology

The Assessment of the Safety Profile and Efficacy of Ceftolozane/Tazobactam in Complicated
Urinary Tract Infections (ASPECT-cUT]) trial was a multicenter, randomized, double-blind,
double-dummy, non-inferiority study.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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